3-methoxy-N-{[(4-methyl-2-pyridinyl)amino]carbonothioyl}benzamide

• IUPAC Name: 3-methoxy-N-[(4-methylpyridin-2-yl)carbamothioyl]benzamide
• InChI: InChI=1S/C15H15N3O2S/c1-10-6-7-16-13(8-10)17-15(21)18-14(19)11-4-3-5-12(9-11)20-2/h3-9H,1-2H3,(H2,16,17,18,19,21)
• InChI Key: OABIZIYUXYKNQY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1)NC(=S)NC(=O)C2=CC(=CC=C2)OC
• Molecular Formula: C15H15N3O2S
• Molecular Weight: 301.4 g/mol

Description

3-methoxy-N-{[(4-methyl-2-pyridinyl)amino]carbonothioyl}benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications as a research tool. This compound is commonly referred to as MPACB and is used in various biochemical and physiological experiments.

Mechanism of Action

The mechanism of action of MPACB is not fully understood. However, it is believed that MPACB binds to the active site of enzymes and proteins, thereby inhibiting their activity. This inhibition can be reversible or irreversible, depending on the specific enzyme or protein being studied.
Biochemical and Physiological Effects:
MPACB has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of carbonic anhydrase, which can lead to a decrease in the production of bicarbonate ions and an increase in the production of carbon dioxide. This can have implications for various physiological processes, such as respiration and acid-base balance.

Advantages and Limitations for Lab Experiments

One of the advantages of using MPACB in lab experiments is its specificity for certain enzymes and proteins. This allows for targeted inhibition of specific pathways and processes. However, one of the limitations of using MPACB is its potential toxicity. MPACB has been shown to have cytotoxic effects on certain cell lines, which can limit its use in certain experiments.

Future Directions

There are several future directions for research involving MPACB. One area of interest is the development of more potent and selective inhibitors of specific enzymes and proteins. Another area of interest is the development of MPACB-based imaging agents for use in diagnostic and therapeutic applications. Finally, there is a need for further research into the potential toxic effects of MPACB and its derivatives, as well as their potential use in cancer therapy.

Synthesis Methods

The synthesis of MPACB involves a series of chemical reactions. The starting materials are 4-methyl-2-pyridinylamine, 3-methoxybenzoyl chloride, and carbon disulfide. The reaction between 4-methyl-2-pyridinylamine and 3-methoxybenzoyl chloride produces 3-methoxy-N-(4-methyl-2-pyridinyl)benzamide. This intermediate is then reacted with carbon disulfide in the presence of a base to produce the final product, 3-methoxy-N-{[(4-methyl-2-pyridinyl)amino]carbonothioyl}benzamide.

Scientific Research Applications

MPACB is widely used as a research tool in various biochemical and physiological experiments. It is commonly used as a ligand for studying the binding properties of proteins and enzymes. MPACB has been shown to bind to various proteins, including carbonic anhydrase, which is a zinc-containing enzyme that plays a crucial role in many physiological processes. MPACB has also been used to study the binding properties of other enzymes, such as acetylcholinesterase and butyrylcholinesterase.